Cas no 857360-05-5 (Thiophene, 3-bromo-2-(bromomethyl)-5-methyl-)

• Product Name: Thiophene, 3-bromo-2-(bromomethyl)-5-methyl-
• CAS No: 857360-05-5
• MF: C₆H₆Br₂S
• MW: 269.984838962555
• CID: 5262427
• Update Time: 2025-05-25

Thiophene, 3-bromo-2-(bromomethyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 3-bromo-2-(bromomethyl)-5-methyl-
• 3-Bromo-2-(bromomethyl)-5-methylthiophene

• Inchi： 1S/C6H6Br2S/c1-4-2-5(8)6(3-7)9-4/h2H,3H2,1H3
• InChI Key： DBBKRSPKLJUVLO-UHFFFAOYSA-N
• SMILES： C(C1SC(C)=CC=1Br)Br

Additional information on Thiophene, 3-bromo-2-(bromomethyl)-5-methyl-

Thiophene, 3-bromo-2-(bromomethyl)-5-methyl-

Thiophene, 3-bromo-2-(bromomethyl)-5-methyl-, also known by its CAS number 857360-05-5, is a heterocyclic compound with a thiophene ring system. The molecule features a bromine atom at the 3-position, a bromomethyl group at the 2-position, and a methyl group at the 5-position. This compound belongs to the class of substituted thiophenes, which are widely studied in organic chemistry due to their unique electronic properties and potential applications in various fields.

The thiophene ring is a five-membered aromatic heterocycle containing one sulfur atom. Substitution patterns on the thiophene ring significantly influence its chemical reactivity and physical properties. In the case of Thiophene, 3-bromo-2-(bromomethyl)-5-methyl-, the presence of two bromine atoms and one methyl group creates a highly substituted structure. This substitution pattern can lead to interesting electronic effects, such as increased electron-withdrawing or donating abilities, depending on the position and nature of the substituents.

Recent studies have highlighted the importance of substituted thiophenes in materials science, particularly in the development of organic semiconductors and optoelectronic devices. The unique electronic properties of thiophene derivatives make them suitable for applications in organic field-effect transistors (OFETs), light-emitting diodes (OLEDs), and photovoltaic cells. For instance, researchers have explored the use of Thiophene, 3-bromo-2-(bromomethyl)-5-methyl- as a building block for constructing conjugated polymers with enhanced charge transport properties.

In addition to its electronic applications, this compound has also been investigated for its potential in medicinal chemistry. Substituted thiophenes are known to exhibit various biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. Recent research has focused on modifying the substituents on the thiophene ring to optimize these bioactive properties. For example, studies have shown that the bromine atoms in Thiophene, 3-bromo-2-(bromomethyl)-5-methyl- can act as leaving groups in certain biochemical reactions, potentially making this compound a valuable intermediate in drug synthesis.

The synthesis of Thiophene, 3-bromo-2-(bromomethyl)-5-methyl- typically involves multi-step organic reactions. Common methods include Friedel-Crafts alkylation or acylation followed by bromination or substitution reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired regioselectivity of the product. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of substituted thiophenes.

In terms of physical properties, Thiophene, 3-bromo-2-(bromomethyl)-5-methyl- is known to have a high melting point due to its rigid aromatic structure and strong intermolecular forces. The compound is also relatively stable under normal conditions but can undergo various transformations under specific reaction conditions. Its solubility in common organic solvents makes it suitable for use in solution-based chemical reactions.

The study of Thiophene, 3-bromo-2-(bromomethyl)-5-methyl- continues to be an active area of research due to its versatile structure and potential applications across multiple disciplines. Ongoing investigations aim to further understand its electronic behavior, optimize its synthesis methods, and explore new avenues for its use in materials science and medicine.